Cas no 1823822-57-6 (Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate
• CAS No: 1823822-57-6
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 4918424
• Update Time: 2025-10-21

Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate
• Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate

• Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-6-4-5-8(12)9(14)7-13/h8-9,14H,4-7H2,1-3H3
• InChI Key： KFDVESWNQZBTDH-UHFFFAOYSA-N
• SMILES： FC1CCCN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8

Additional information on Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate

Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate (CAS No. 1823822-57-6) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azepane derivatives, which are seven-membered cyclic amines. The presence of a tert-butyl group, a fluorine atom, and a hydroxyl group in its structure makes it highly versatile and intriguing for researchers in the field of organic chemistry and drug discovery.

Recent studies have highlighted the importance of fluorinated azepane derivatives in medicinal chemistry due to their ability to modulate biological activities. The tert-butyl group in this compound contributes to its lipophilicity, which is crucial for improving drug bioavailability. Additionally, the hydroxyl group at the 3-position introduces hydrophilic properties, creating a balance between lipophilicity and hydrophilicity that is often desired in drug candidates.

The synthesis of Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate involves multi-step reactions, including nucleophilic substitution, ring-closing metathesis, and functional group transformations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yield and purity. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in achieving efficient ring formation during the synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The azepane ring is known to exhibit interesting pharmacokinetic properties, making it a valuable scaffold for designing bioactive molecules. Recent studies have demonstrated that analogs of this compound can act as inhibitors of certain enzymes involved in neurological disorders, such as Alzheimer's disease. The fluorine atom at the 4-position plays a critical role in enhancing the compound's binding affinity to target proteins.

Moreover, the tert-butyl group provides steric bulk, which can influence the compound's selectivity and stability. This makes it an attractive candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. By modifying the substituents on the azepane ring, researchers can fine-tune the compound's properties to suit specific therapeutic applications.

In terms of physical properties, Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 265 g/mol, making it suitable for various analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The compound has also been studied for its potential in materials science. Due to its cyclic structure and functional groups, it can serve as a building block for constructing advanced materials with tailored mechanical and electronic properties. For instance, derivatives of this compound have been explored as components in polymeric materials used in electronics and optoelectronics.

From an environmental perspective, understanding the degradation pathways of Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate is essential for assessing its ecological impact. Recent research has shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is crucial for developing sustainable manufacturing processes and minimizing environmental risks associated with its production and use.

In conclusion, Tert-Butyl 4-fluoro-3-hydroxyazepane-1-carboxylate (CAS No. 1823822-57-6) is a multifaceted compound with significant potential across diverse fields. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing scientific research and technological development.